Barium-135

• IUPAC Name: barium-135
• InChI: InChI=1S/Ba/i1-2
• InChI Key: DSAJWYNOEDNPEQ-YPZZEJLDSA-N
• Canonical SMILES: [Ba]
• Isomeric SMILES: [135Ba]
• Molecular Formula: Ba
• DSSTOX Substance ID: DTXSID10163554
• Molecular Weight: 134.905688 g/mol
• CAS No.: 14698-58-9

Description

Barium-135 is an isotope of the chemical element barium, which belongs to the alkaline earth metals group in the periodic table. It has an atomic number of 56 and a mass number of 135, consisting of 56 protons and 79 neutrons. This compound is a stable isotope and is naturally occurring, making up approximately 6.59% of natural barium .

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium-135 can be isolated from natural barium through various separation techniques, including ion exchange and fractional crystallization. These methods exploit the slight differences in the chemical properties of barium isotopes to achieve separation.

Industrial Production Methods: In industrial settings, this compound is typically obtained as a byproduct of the processing of barium-containing minerals such as barite (barium sulfate) and witherite (barium carbonate). The extraction process involves crushing the mineral, followed by chemical treatment to convert barium into a soluble form, which is then subjected to isotope separation techniques .

Chemical Reactions Analysis

Types of Reactions: Barium-135, like other barium isotopes, primarily undergoes ionic reactions due to its tendency to form barium ions (Ba²⁺). The common types of reactions include:

Oxidation: Barium can react with oxygen to form barium oxide (BaO).

Reduction: Barium compounds can be reduced to elemental barium using strong reducing agents.

Substitution: Barium ions can replace other cations in various compounds, forming new barium salts.

Common Reagents and Conditions:

Oxidation: Reaction with oxygen at high temperatures.

Reduction: Use of reducing agents such as hydrogen or carbon at elevated temperatures.

Substitution: Reactions in aqueous solutions where barium ions replace other cations.

Major Products:

Barium Oxide (BaO): Formed from the oxidation of barium.

Elemental Barium: Obtained through reduction processes.

Barium Salts: Such as barium chloride (BaCl₂) and barium sulfate (BaSO₄), formed through substitution reactions.

Scientific Research Applications

Barium-135 has several applications in scientific research:

Nuclear Physics: Used in neutron resonance studies to understand nuclear structure and reactions.

Geochemistry: Employed as a tracer to study geochemical processes and the cycling of elements in the environment.

Medical Research: Utilized in the development of radiopharmaceuticals and diagnostic agents.

Industrial Applications: Used in the production of high-purity barium compounds for various industrial processes.

Mechanism of Action

The mechanism of action of barium-135 depends on its chemical form and the context of its use. In nuclear physics, this compound’s neutron capture properties are studied to understand nuclear reactions and resonance parameters . In medical applications, barium compounds such as barium sulfate are used as contrast agents due to their high atomic number, which enhances the absorption of X-rays and improves imaging quality .

Comparison with Similar Compounds

Barium-135 can be compared with other stable isotopes of barium, such as barium-134, barium-136, barium-137, and barium-138. Each isotope has unique properties and applications:

Barium-134: Used in nuclear physics experiments.

Barium-136: Studied for photon scattering phenomena.

Barium-137: Used in relativistic coupled cluster theory experiments.

Barium-138: Employed in studies of stellar nucleosynthesis processes.

This compound is unique due to its specific neutron capture properties and its use in validating spinor symmetry in nuclear physics .